![molecular formula C12H18N2O2 B2758591 N,N-dimethyl-4-[(5-methylpyridin-2-yl)oxy]oxolan-3-amine CAS No. 2198986-20-6](/img/structure/B2758591.png)
N,N-dimethyl-4-[(5-methylpyridin-2-yl)oxy]oxolan-3-amine
Overview
Description
N,N-dimethyl-4-[(5-methylpyridin-2-yl)oxy]oxolan-3-amine, also known as DMXAA, is a small molecule that has been studied for its potential anti-tumor properties. DMXAA was first synthesized in the 1980s and has since been the subject of numerous scientific studies.
Scientific Research Applications
- N,N-dimethyl enaminones serve as valuable building blocks for synthesizing a diverse array of heterocyclic compounds. Researchers have utilized them to construct acyclic, carbocyclic, and fused heterocycles . These derivatives exhibit unique reactivity patterns, making them essential in medicinal chemistry and materials science.
- Enoyl ACP Reductase and DHFR Inhibitors : Some derivatives of N,N-dimethyl enaminones have been evaluated for their ability to inhibit enzymes such as enoyl ACP reductase and dihydrofolate reductase (DHFR). These enzymes play crucial roles in cellular processes, making them attractive drug targets .
Heterocyclic Synthesis
Enzyme Inhibition Studies
Mechanism of Action
Target of Action
Related compounds such as 2-amino-4-methylpyridine have been shown to inhibit the activity of inducible no synthase .
Mode of Action
The exact mode of action of this compound is currently unknown due to the lack of specific research on this compound. It’s worth noting that similar compounds have been used as catalysts in organic synthesis .
Biochemical Pathways
Related compounds have been used in the synthesis of indoles and 1h-tetrazoles , suggesting that it may interact with biochemical pathways related to these structures.
Result of Action
Related compounds have been used as catalysts in organic synthesis, suggesting that this compound may also have similar applications .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the use of ionic liquids as catalysts in organic synthesis has been shown to be environmentally friendly, requiring only minimum catalyst loading . .
properties
IUPAC Name |
N,N-dimethyl-4-(5-methylpyridin-2-yl)oxyoxolan-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-9-4-5-12(13-6-9)16-11-8-15-7-10(11)14(2)3/h4-6,10-11H,7-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROTLSOITJXRDRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)OC2COCC2N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-4-[(5-methylpyridin-2-yl)oxy]oxolan-3-amine | |
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